Cas no 58285-78-2 (2-Methoxy-4-{(4-methylphenyl)aminomethyl}phenol)

• Product Name: 2-Methoxy-4-{(4-methylphenyl)aminomethyl}phenol
• CAS No: 58285-78-2
• Molecular Formula: C₁₅H₁₇NO₂
• Molecular Weight: 243.3010
• MDL: MFCD03827569
• CID: 3028994
• PubChem ID: 4093534

2-Methoxy-4-{(4-methylphenyl)aminomethyl}phenol Properties

Names and Identifiers

• 2-甲氧基-4-[[(4-甲基苯基)氨基]甲基]苯酚
• 2-methoxy-4-{[(4-methylphenyl)amino]methyl}phenol
• 2-methoxy-4-[(4-methylanilino)methyl]phenol
• 2-Methoxy-4-([(4-methylphenyl)amino]methyl)phenol
• 2-Methoxy-4-((p-tolylamino)methyl)phenol
• ChemDiv2_001099
• HMS1372B21
• BBL002334
• STK802643
• Phenol, 2-methoxy-4-[[(4-methylphenyl)amino]methyl]-
• VS-01047
• MFCD03827569
• H30046
• 2-METHOXY-4-[[(4-METHYLPHENYL)AMINO]METHYL]PHENOL
• SR-01000112210-1
• ALBB-012618
• EU-0014925
• SB81087
• 58285-78-2
• AKOS000112120
• SR-01000112210

• MDL： MFCD03827569
• InChIKey： DUDODTYBAZRSSV-UHFFFAOYSA-N
• Inchi： 1S/C15H17NO2/c1-11-3-6-13(7-4-11)16-10-12-5-8-14(17)15(9-12)18-2/h3-9,16-17H,10H2,1-2H3
• SMILES： O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])C([H])([H])N([H])C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 243.125928785Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.125928785Da
• Heavy Atom Count: 18
• Complexity: 239
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 41.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines